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Solubility & Storage Data

The table below consolidates the available experimental data for (Phe2,Orn8)-Oxytocin [1].

Parameter Specification / Value

Molecular Weight 992.18 g/mol [1]

Appearance White to off-white solid [1]

Recommended Solvent DMSO [1]

Stock Solubility 50 mg/mL (50.39 mM) in DMSO [1]

Solubility Note Requires ultrasonic treatment; the solution is hygroscopic [1]

Storage Conditions Sealed storage, away from moisture [1]

Storage Duration -80°C for 6 months; -20°C for 1 month (as a stock solution) [1]

Troubleshooting Solubility Issues

Here are answers to common questions and steps to resolve solubility problems.
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Q1: What is the best way to prepare a stock solution of (Phe2,Orn8)-Oxytocin?

A: Follow this protocol for reliable results [1]:
Bring reagents to room temperature. Take your vial of (Phe2,Orn8)-Oxytocin and a

new container of DMSO out of storage and allow them to warm up before use.
Weigh the peptide.
Add the calculated volume of DMSO to achieve a 50 mg/mL concentration.
Sonicate the mixture. Place the tube in an ultrasonic bath for several minutes until the

solid is fully dissolved. Hygroscopic DMSO can absorb water from the air, which may
affect solubility, so using a newly opened bottle is recommended [1].

Aliquot and store. Immediately after preparation, aliquot the stock solution into smaller,
single-use vials to minimize freeze-thaw cycles. Store the aliquots at -80°C for up to 6

months or -20°C for up to 1 month [1].

Q2: My peptide is not dissolving properly. What should I do?

A: If you encounter issues, try these steps:

Confirm Solvent and Concentration: Double-check that you are using DMSO and have
not exceeded the recommended stock concentration of 50 mg/mL [1].

Extend Sonication: Sometimes, longer or more vigorous sonication is needed. Ensure
the ultrasonic bath is functioning correctly.

Verify Storage Conditions: Check if the peptide or the DMSO has been exposed to
moisture. If you suspect contamination, try a new aliquot of peptide from a different batch

or a new bottle of DMSO.
Warm Gently: If sonication alone fails, you can try gently warming the tube in your hand

or with a lukewarm water bath (not exceeding 37°C) during sonication.

Q3: How can I prevent solubility issues in the future?

A: The most critical factors are moisture control and handling.

Always use fresh, dry DMSO. Once opened, DMSO readily absorbs water. For critical
experiments, consider purchasing small, sealed ampoules.

Practice good aliquot management. Avoid repeated freezing and thawing of the main
stock solution.

Keep the peptide powder sealed and dry. Ensure the original vial is tightly closed and
stored with desiccant as recommended.

Experimental Workflow for Solubility Optimization
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The following diagram outlines a logical path to follow if you face solubility challenges with (Phe2,Orn8)-

Oxytocin.
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Solubility Troubleshooting Workflow
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Key Considerations for Researchers

Hygroscopic DMSO: The note that "Hygroscopic DMSO has a significant impact on the solubility" is

critical [1]. Using dry, freshly opened DMSO is often the single most important factor for successfully
dissolving peptides like (Phe2,Orn8)-Oxytocin.

Biological Activity Context: (Phe2,Orn8)-Oxytocin is a selective V1 vasopressin agonist.
Understanding its receptor activity can be important for designing your cellular assays and

interpreting results beyond just solubility [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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